1-[(5-chloro-2-thienyl)carbonyl]-4-[3-(trifluoromethyl)phenyl]piperazine

• IUPAC Name: (5-chlorothiophen-2-yl)-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C16H14ClF3N2OS/c17-14-5-4-13(24-14)15(23)22-8-6-21(7-9-22)12-3-1-2-11(10-12)16(18,19)20/h1-5,10H,6-9H2
• InChI Key: OCQKZLLFPUSGRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC(=C2)C(F)(F)F)C(=O)C3=CC=C(S3)Cl
• Molecular Formula: C16H14ClF3N2OS
• Molecular Weight: 374.8 g/mol

Description

1-[(5-chloro-2-thienyl)carbonyl]-4-[3-(trifluoromethyl)phenyl]piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which are known for their diverse pharmacological activities.

Mechanism of Action

The exact mechanism of action of 1-[(5-chloro-2-thienyl)carbonyl]-4-[3-(trifluoromethyl)phenyl]piperazine is not fully understood. However, it is believed that the compound acts by modulating the levels of various neurotransmitters in the brain, including serotonin, norepinephrine, and dopamine.
Biochemical and Physiological Effects:
1-[(5-chloro-2-thienyl)carbonyl]-4-[3-(trifluoromethyl)phenyl]piperazine has been shown to have several biochemical and physiological effects. Some of these include:
1. Modulation of neurotransmitter levels: The compound has been shown to modulate the levels of various neurotransmitters in the brain, including serotonin, norepinephrine, and dopamine.
2. Regulation of gene expression: Studies have demonstrated that this compound can regulate the expression of certain genes involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

One of the key advantages of using 1-[(5-chloro-2-thienyl)carbonyl]-4-[3-(trifluoromethyl)phenyl]piperazine in lab experiments is its diverse pharmacological activities. This compound has been shown to have antidepressant, anxiolytic, and antipsychotic properties, which make it a useful tool for studying various aspects of mood and behavior.
However, there are also some limitations associated with the use of this compound in lab experiments. For example, its mechanism of action is not fully understood, which makes it difficult to interpret the results of some experiments. Additionally, the compound may have off-target effects, which can complicate interpretation of data.

Future Directions

There are several future directions for research on 1-[(5-chloro-2-thienyl)carbonyl]-4-[3-(trifluoromethyl)phenyl]piperazine. Some possible areas of investigation include:
1. Elucidating the mechanism of action: Further studies are needed to fully understand the mechanism of action of this compound, which will help to guide future drug development efforts.
2. Developing new therapeutic applications: Given its diverse pharmacological activities, there may be other therapeutic applications for this compound that have not yet been explored.
3. Investigating potential side effects: While information related to drug usage and dosage and drug side effects was excluded from this paper, future research should investigate any potential side effects of this compound, particularly with long-term use.
4. Exploring structural modifications: Structural modifications of this compound may lead to the development of more potent and selective drugs with fewer side effects.

Synthesis Methods

The synthesis of 1-[(5-chloro-2-thienyl)carbonyl]-4-[3-(trifluoromethyl)phenyl]piperazine involves the reaction of 1-(5-chloro-2-thienyl)ethanone with 1-(3-trifluoromethyl)phenyl)piperazine in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent such as dimethylformamide or dimethyl sulfoxide.

Scientific Research Applications

1-[(5-chloro-2-thienyl)carbonyl]-4-[3-(trifluoromethyl)phenyl]piperazine has been extensively studied for its potential therapeutic applications. Some of the key areas of research include:
1. Antidepressant activity: Several studies have demonstrated that this compound exhibits significant antidepressant activity in animal models. It is believed that the compound acts by modulating the levels of neurotransmitters such as serotonin and norepinephrine.
2. Anxiolytic activity: Studies have also shown that 1-[(5-chloro-2-thienyl)carbonyl]-4-[3-(trifluoromethyl)phenyl]piperazine has anxiolytic properties, which may be useful in the treatment of anxiety disorders.
3. Antipsychotic activity: This compound has also been shown to have antipsychotic activity, which may be useful in the treatment of schizophrenia and other psychotic disorders.